Cas no 850930-61-9 (N-[2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl]-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-[2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl]-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 850930-61-9
• MF: C₁₉H₁₃N₃O₃S
• MW: 363.389822721481
• CID: 5554897
• PubChem ID: 5098694
• Update Time: 2025-07-22

N-[2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl]-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-thiophen-2-ylimidazo[1,2-a]pyridin-3-yl)-1,3-benzodioxole-5-carboxamide
• N-(2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl)benzo[d][1,3]dioxole-5-carboxamide
• N-[2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl]-2H-1,3-benzodioxole-5-carboxamide
• 850930-61-9
• F0589-0341

• Inchi： 1S/C19H13N3O3S/c23-19(12-6-7-13-14(10-12)25-11-24-13)21-18-17(15-4-3-9-26-15)20-16-5-1-2-8-22(16)18/h1-10H,11H2,(H,21,23)
• InChI Key： UBKDZASTTYJNJQ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=C(NC(C2C=CC3=C(C=2)OCO3)=O)N2C=CC=CC2=N1

Computed Properties

• Exact Mass: 363.06776246g/mol
• Monoisotopic Mass: 363.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 93.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on N-[2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl]-2H-1,3-benzodioxole-5-carboxamide

Comprehensive Analysis of N-[2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl]-2H-1,3-benzodioxole-5-carboxamide (CAS No. 850930-61-9)

The compound N-[2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl]-2H-1,3-benzodioxole-5-carboxamide, identified by its CAS number 850930-61-9, represents a significant advancement in the field of heterocyclic chemistry. This molecule combines a thiophene moiety with an imidazo[1,2-a]pyridine core, linked to a benzodioxole carboxamide group. Such structural complexity makes it a subject of intense research, particularly in drug discovery and material science. Its unique architecture offers potential applications in modulating biological pathways, making it a focal point for pharmaceutical innovation.

Recent trends in scientific literature highlight a growing interest in imidazo[1,2-a]pyridine derivatives due to their diverse pharmacological properties. The incorporation of a thiophene ring and benzodioxole group in this compound enhances its binding affinity to specific protein targets, a feature highly sought after in the development of kinase inhibitors and GPCR modulators. Researchers are particularly intrigued by its potential role in addressing unmet medical needs, such as neurodegenerative disorders and inflammatory conditions, which dominate current healthcare discussions.

From a synthetic chemistry perspective, the preparation of CAS 850930-61-9 involves multi-step organic transformations, including palladium-catalyzed cross-coupling reactions and cyclization strategies. The imidazo[1,2-a]pyridine scaffold is constructed via Gould-Jacobs-type reactions, while the thiophene and benzodioxole units are introduced through selective functionalization. These methods align with the pharmaceutical industry's push toward sustainable and atom-economical processes, a topic frequently searched in academic and industrial forums.

The physicochemical properties of this compound, such as its logP value and solubility profile, make it a promising candidate for oral bioavailability. Computational studies suggest that the benzodioxole-5-carboxamide fragment contributes to improved metabolic stability, addressing a common challenge in drug development. This aspect resonates with the increasing demand for ADME-optimized compounds in preclinical research, a recurring theme in modern medicinal chemistry queries.

In material science applications, the thiophene-imidazopyridine hybrid structure exhibits interesting electronic properties, with potential uses in organic semiconductors or light-emitting devices. The benzodioxole component may further enhance these characteristics through its electron-donating effects. Such interdisciplinary applications are gaining traction in scientific communities exploring multi-functional molecular designs, as evidenced by rising search volumes for these terms.

Quality control and analytical characterization of 850930-61-9 typically employ advanced techniques like HPLC-MS and NMR spectroscopy. The presence of both heteroaromatic systems and the benzodioxole ring creates distinct spectroscopic signatures, facilitating precise structural verification. These analytical considerations are crucial for researchers investigating structure-activity relationships, a perennial topic in chemical and pharmacological studies.

The intellectual property landscape surrounding this compound reflects its commercial potential, with patents covering its synthesis and therapeutic applications. Legal databases show growing interest in imidazo[1,2-a]pyridine-based therapeutics, particularly those incorporating thiophene modifications. This aligns with broader industry trends toward novel heterocyclic scaffolds in drug development pipelines.

Environmental and safety assessments of N-[2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl]-2H-1,3-benzodioxole-5-carboxamide indicate favorable profiles under standard laboratory conditions. Proper handling procedures emphasize standard organic compound precautions, without requiring specialized containment measures. Such information addresses common queries from researchers evaluating laboratory safety protocols for new chemical entities.

Future research directions for this compound may explore its potential in targeted drug delivery systems or as a molecular probe for biological imaging. The versatility of its chemical structure allows for further derivatization, meeting the scientific community's demand for modular chemical platforms. These possibilities position CAS 850930-61-9 as a valuable tool for both academic and industrial research endeavors.